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Compound of Interest

Compound Name: AT-1002 TFA

Cat. No.: B10814246

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed information on the procurement and application of AT-1002 TFA, a potent tight junction

regulator. Herein, we present a compilation of supplier information, experimental protocols, and

a mechanistic overview of its signaling pathway.

AT-1002 trifluoroacetate (TFA) is a synthetic 6-mer peptide that has garnered significant

interest in the scientific community for its ability to reversibly modulate tight junctions, thereby

enhancing paracellular absorption.[1][2] This property makes it a valuable tool in drug delivery

research, particularly for improving the oral bioavailability of poorly permeable therapeutic

agents.

Supplier and Purchasing Information
For researchers seeking to procure AT-1002 TFA for laboratory use, several suppliers offer this

peptide in research-grade quality. The following table summarizes the purchasing information

from various vendors. Please note that pricing is subject to change and may not include

shipping and handling fees. It is advisable to contact the suppliers directly for the most current

pricing and availability.
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Supplier Product Name CAS Number Purity
Available
Quantities

MedChemExpres

s (MCE)
AT-1002 TFA 835872-35-0 >98%

10 mg, 50 mg,

10 mM in DMSO

(1 mL)

Fisher Scientific

Medchemexpres

s LLC AT-1002

TFA

835872-35-0 Research Grade
5 mg, 10 mg, 50

mg

Biosynth AT1002 835872-35-0 >95% (custom)
Custom

synthesis

TargetMol AT-1002 835872-35-0 >98% Inquire for details

NovoPro

Bioscience
AT1002 peptide Not specified >97%

5 mg, 20 mg

(TFA removed

option)

Apollo Synth

L-Phenylalanyl-

L-cysteinyl-L-

isoleucylglycyl-L-

arginyl-L-

leucine(AT-1002)

835872-35-0 97% Inquire for details

Experimental Protocols
The following protocols are synthesized from published research and are intended to serve as

a guide for in vitro studies using AT-1002 TFA to assess its effect on tight junction permeability

in Caco-2 cell monolayers, a widely accepted model of the intestinal epithelial barrier.

Protocol 1: Caco-2 Cell Culture and Seeding
Cell Culture: Culture Caco-2 cells in Dulbecco's Modified Eagle Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1%

penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

Seeding on Transwell Inserts: For permeability assays, seed Caco-2 cells onto

polycarbonate Transwell inserts (e.g., 0.4 µm pore size) at a density of approximately 6 x
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10^4 cells/cm².

Differentiation: Allow the cells to grow and differentiate for 18-21 days to form a confluent

monolayer with well-established tight junctions. The culture medium should be changed

every 2-3 days.

Monolayer Integrity Assessment: Before initiating the experiment, confirm the integrity of the

Caco-2 cell monolayer by measuring the transepithelial electrical resistance (TEER) using a

voltohmmeter. Monolayers with TEER values above 250 Ω·cm² are generally considered

suitable for permeability studies.

Protocol 2: AT-1002 TFA Treatment and Permeability
Assay

Preparation of AT-1002 TFA Solution: Prepare a stock solution of AT-1002 TFA in a suitable

solvent such as sterile water or dimethyl sulfoxide (DMSO).[3] Further dilute the stock

solution in pre-warmed (37°C) transport buffer (e.g., Hanks' Balanced Salt Solution with

calcium and magnesium) to the desired final concentrations (e.g., 0.5 - 5 mg/mL).

Treatment:

Carefully remove the culture medium from both the apical and basolateral compartments

of the Transwell inserts.

Wash the monolayers gently with pre-warmed transport buffer.

Add the AT-1002 TFA-containing transport buffer to the apical compartment.

Add fresh transport buffer to the basolateral compartment.

Permeability Measurement with a Marker Molecule (e.g., Lucifer Yellow or Mannitol):

To quantify the change in paracellular permeability, a fluorescent marker molecule such as

Lucifer Yellow (LY) or a radiolabeled marker like [¹⁴C]mannitol can be added to the apical

compartment along with AT-1002 TFA.
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At predetermined time intervals (e.g., 30, 60, 90, 120 minutes), collect samples from the

basolateral compartment.

Measure the concentration of the marker molecule in the basolateral samples using a

fluorescence plate reader for LY or a scintillation counter for radiolabeled mannitol.

TEER Measurement:

Measure the TEER of the monolayers at various time points after the addition of AT-1002
TFA to monitor the real-time effect on tight junction integrity. A decrease in TEER indicates

an opening of the tight junctions.

Data Analysis:

Calculate the apparent permeability coefficient (Papp) for the marker molecule.

Plot the change in TEER over time.

Compare the results from AT-1002 TFA-treated monolayers to untreated control

monolayers.

Mechanism of Action and Signaling Pathway
AT-1002 exerts its effect on tight junctions by activating a specific intracellular signaling

cascade. The peptide has been shown to induce the activation of Src kinase and the mitogen-

activated protein (MAP) kinase pathway. This activation leads to an increase in the tyrosine

phosphorylation of zonula occludens-1 (ZO-1), a key scaffolding protein of the tight junction

complex. The phosphorylation of ZO-1 results in its redistribution away from the cell junctions

and a rearrangement of the actin cytoskeleton. This cascade of events ultimately leads to the

disassembly of tight junctions and an increase in paracellular permeability.

Below is a diagram illustrating the proposed signaling pathway of AT-1002.
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Caption: Signaling pathway of AT-1002 leading to increased paracellular permeability.
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The following diagram illustrates a general experimental workflow for assessing the effect of

AT-1002 on tight junction permeability.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Culture

[label="Culture Caco-2 cells\non Transwell inserts", fillcolor="#4285F4", fontcolor="#FFFFFF"];

TEER_check [label="Check Monolayer Integrity (TEER)", fillcolor="#FBBC05",

fontcolor="#202124"]; Treatment [label="Treat with AT-1002\n+ Permeability Marker",

fillcolor="#34A853", fontcolor="#FFFFFF"]; Incubation [label="Incubate at 37°C",

fillcolor="#F1F3F4", fontcolor="#202124"]; Sampling [label="Collect Basolateral Samples\n&

Measure TEER at Time Points", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analysis

[label="Analyze Permeability\n(Papp) and TEER data", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#F1F3F4",

fontcolor="#202124"];

// Edges Start -> Culture [color="#5F6368"]; Culture -> TEER_check [color="#5F6368"];

TEER_check -> Treatment [label="If TEER is optimal", fontcolor="#5F6368", color="#5F6368"];

Treatment -> Incubation [color="#5F6368"]; Incubation -> Sampling [color="#5F6368"];

Sampling -> Incubation [label="Repeat for\nduration", fontcolor="#5F6368", color="#5F6368"];

Sampling -> Analysis [color="#5F6368"]; Analysis -> End [color="#5F6368"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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